Cas no 54110-97-3 (Butanoic acid,2-(phenylmethylene)-, ethyl ester)
54110-97-3 structure
Product Name:Butanoic acid,2-(phenylmethylene)-, ethyl ester
CAS No:54110-97-3
MF:C13H16O2
MW:204.264944076538
CID:375702
PubChem ID:6432898
Update Time:2025-04-19
Butanoic acid,2-(phenylmethylene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-(phenylmethylene)-, ethyl ester
- ethyl 2-benzylidenebutanoate
- ethyl 2-benzylidenebutyrate
- ethyl (2E)-2-(phenylmethylidene)butanoate
- EINECS 258-979-7
- 2-ethyl-3-phenyl-acrylic acid ethyl ester
- 54110-97-3
- SCHEMBL13103426
-
- Inchi: 1S/C13H16O2/c1-3-12(13(14)15-4-2)10-11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3/b12-10+
- InChI Key: CMDBGQQPIQOIAK-ZRDIBKRKSA-N
- SMILES: O(CC)C(/C(=C/C1C=CC=CC=1)/CC)=O
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.022
- Boiling Point: 296.7°Cat760mmHg
- Flash Point: 157.2°C
- Refractive Index: 1.536
- PSA: 26.3
Butanoic acid,2-(phenylmethylene)-, ethyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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